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Compound of Interest

Compound Name: Scandium sulfide

CAS No.: 12166-29-9

Cat. No.: B085120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of

Scandium (III) Sulfide (Sc₂S₃), a noteworthy inorganic compound. The following sections

present its fundamental characteristics, including its chemical formula and molar mass,

alongside a summary of its key quantitative data and a foundational synthesis protocol.

Core Chemical Identity
Scandium (III) sulfide is an inorganic compound composed of the rare earth metal scandium

and sulfur.[1] Its chemical formula is Sc₂S₃.[1][2] This formula indicates that in each molecule of

the compound, there are two atoms of scandium and three atoms of sulfur. The molar mass of

scandium (III) sulfide is approximately 186.11 g/mol .[1][3][4][5]

Quantitative Data Summary
A compilation of the key physical and chemical properties of Scandium (III) Sulfide is presented

in the table below for straightforward reference and comparison.
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Property Value References

Chemical Formula Sc₂S₃ [1][2]

Molar Mass 186.11 g/mol [1][3][4][5]

Appearance
Yellow solid/crystals or black

powder
[1][2][3][5]

Density 2.91 g/cm³ [1][5]

Melting Point 1775 °C [1][5]

Crystal Structure Orthorhombic [2][6]

CAS Number 12166-29-9 [1][2][4]

Synthesis Protocol: Hydrogen Sulfide Route
A common and established method for the synthesis of Scandium (III) Sulfide involves the

reaction of scandium (III) oxide with hydrogen sulfide gas at elevated temperatures.[2]

Methodology:

Reactant Preparation: Scandium (III) oxide (Sc₂O₃) is placed within a graphite crucible.

Reaction Conditions: The crucible containing the scandium oxide is heated to a temperature

of 1550 °C or higher.

Gaseous Introduction: A continuous stream of hydrogen sulfide (H₂S) gas is passed over the

heated scandium oxide.

Reaction Duration: The reaction is typically allowed to proceed for a period of 2 to 3 hours to

ensure complete conversion.

Product Formation: The hydrogen sulfide reacts with the scandium oxide to form scandium

(III) sulfide and water vapor, as depicted in the following reaction: Sc₂O₃(s) + 3H₂S(g) →

Sc₂S₃(s) + 3H₂O(g)
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Purification (Optional but Recommended): The resulting crude Sc₂S₃ can be further purified

through chemical vapor transport. This process is generally carried out at 950 °C with iodine

serving as the transporting agent.[2]

Logical Relationship: Synthesis Pathway
The logical progression of the synthesis of Scandium (III) Sulfide from its oxide precursor can

be visualized as a straightforward workflow.
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Caption: Synthesis workflow for Scandium (III) Sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085120/docs#scandium-iii-sulfide-sc-s-a-
comprehensive-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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